Cas no 891785-23-2 (6-Bromo-1-methoxyisoquinoline)

6-Bromo-1-methoxyisoquinoline structure

6-Bromo-1-methoxyisoquinoline structure

Product Name:6-Bromo-1-methoxyisoquinoline

CAS No:891785-23-2

MF:C₁₀H₈BrNO

MW:238.08062171936

MDL:MFCD16877645

CID:4658843

PubChem ID:71306019

Update Time:2024-10-26

6-Bromo-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-METHOXY-6-BROMOISOQUINOLINE
- 6-Bromo-1-methoxyisoquinoline
- Isoquinoline, 6-bromo-1-methoxy-
- AM805706
- AS-39716
- CS-0036070
- 891785-23-2
- EN300-268757
- WLZ3213
- AKOS024107414
- SCHEMBL18318359
- MFCD16877645
- MDL： MFCD16877645
- Inchi： 1S/C10H8BrNO/c1-13-10-9-3-2-8(11)6-7(9)4-5-12-10/h2-6H,1H3
- InChI Key： ZXSUFWUXOVNEER-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(=NC=CC=2C=1)OC

Computed Properties

Exact Mass: 236.97893g/mol
Monoisotopic Mass: 236.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 22.1

6-Bromo-1-methoxyisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A189009394-250mg	1-Methoxy-6-bromoisoquinoline	891785-23-2	95%	250mg	$238.96	2023-08-31
Alichem	A189009394-1g	1-Methoxy-6-bromoisoquinoline	891785-23-2	95%	1g	$591.60	2023-08-31
Chemenu	CM223699-1g	6-Bromo-1-methoxyisoquinoline	891785-23-2	95%	1g	$515	2021-08-04
TRC	B431748-50mg	6-Bromo-1-methoxyisoquinoline	891785-23-2		50mg	$ 81.00	2023-04-18
TRC	B431748-100mg	6-Bromo-1-methoxyisoquinoline	891785-23-2		100mg	$ 121.00	2023-04-18
TRC	B431748-250mg	6-Bromo-1-methoxyisoquinoline	891785-23-2		250mg	$ 259.00	2023-04-18
Apollo Scientific	OR944104-250mg	6-Bromo-1-methoxyisoquinoline	891785-23-2	95%	250mg	£340.00	2024-05-24
Apollo Scientific	OR944104-1g	6-Bromo-1-methoxyisoquinoline	891785-23-2	95%	1g	£780.00	2024-05-24
abcr	AB455295-250 mg	1-Methoxy-6-bromoisoquinoline; .	891785-23-2		250MG	€380.10	2023-07-18
abcr	AB455295-1 g	1-Methoxy-6-bromoisoquinoline; .	891785-23-2		1g	€1,059.10	2023-07-18

6-Bromo-1-methoxyisoquinoline Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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